Cas no 2171760-49-7 (1-(pyrrolidin-3-yl)azetidine-2-carboxamide)

• Product Name: 1-(pyrrolidin-3-yl)azetidine-2-carboxamide
• CAS No: 2171760-49-7
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5941817
• PubChem ID: 165608413
• Update Time: 2025-06-09

1-(pyrrolidin-3-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(pyrrolidin-3-yl)azetidine-2-carboxamide
• EN300-1281748
• 2171760-49-7

• Inchi： 1S/C8H15N3O/c9-8(12)7-2-4-11(7)6-1-3-10-5-6/h6-7,10H,1-5H2,(H2,9,12)
• InChI Key： ZPCJUUGVMMTRDZ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1CNCC1)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(pyrrolidin-3-yl)azetidine-2-carboxamide

Introduction to 1-(pyrrolidin-3-yl)azetidine-2-carboxamide (CAS No. 2171760-49-7)

1-(pyrrolidin-3-yl)azetidine-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 2171760-49-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic amides, characterized by its fused ring system consisting of a pyrrolidine moiety and an azetidine ring. The structural arrangement of these heterocycles imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The pyrrolidin-3-yl substituent in the molecular structure of 1-(pyrrolidin-3-yl)azetidine-2-carboxamide plays a crucial role in determining its pharmacological profile. Pyrrolidine derivatives are well-documented for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The presence of this moiety suggests potential applications in the development of small-molecule inhibitors targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The azetidine ring further contributes to the compound's complexity and functionality. Azetidine is a five-membered saturated heterocycle that can exhibit diverse biological activities depending on the substituents attached to its ring. In 1-(pyrrolidin-3-yl)azetidine-2-carboxamide, the carboxamide group at the 2-position introduces a polar functional moiety that enhances solubility and interact with biological targets. This combination of structural features makes it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the potential of such compounds for therapeutic applications. The 1-(pyrrolidin-3-yl)azetidine-2-carboxamide scaffold has been utilized in virtual screening campaigns to identify novel inhibitors of kinases and other enzymes implicated in disease pathways. These studies have highlighted its promise as a lead compound for further optimization.

In vitro studies have begun to elucidate the mechanism of action of 1-(pyrrolidin-3-yl)azetidine-2-carboxamide. Initial findings suggest that it may interact with specific proteins involved in cell signaling cascades, leading to modulation of downstream effects relevant to disease progression. For instance, research has indicated potential activity against tyrosine kinases, which are overexpressed in many cancers and contribute to tumor growth and metastasis.

The synthesis of 1-(pyrrolidin-3-yl)azetidine-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the azetidine ring, followed by functional group transformations to introduce the pyrrolidinyl moiety and the carboxamide group. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct larger-scale studies.

The pharmacokinetic properties of 1-(pyrrolidin-3-yl)azetidine-2-carboxamide are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for assessing its therapeutic potential and safety profile. Preliminary data suggest favorable solubility characteristics, which could enhance oral bioavailability and systemic distribution.

One particularly exciting area of research involves exploring the potential of 1-(pyrrolidin-3-yl)azetidine-2-carboxamide as a prodrug or drug conjugate. By linking this scaffold to other therapeutic agents or targeting moieties, researchers aim to develop more effective treatments with improved specificity or reduced side effects. Such conjugates could be designed for targeted delivery to tumor cells or inflammatory sites, maximizing therapeutic efficacy while minimizing systemic exposure.

The integration of machine learning models into drug discovery pipelines has accelerated the process of identifying promising candidates like 1-(pyrrolidin-3-yl)azetidine-2-carboxamide. These models can predict binding affinities, toxicity profiles, and other key parameters based on molecular structure alone, significantly reducing the time required for experimental validation.

The future prospects for 1-(pyrrolidin-3-ylyl)azetidine - 2 - carboxamide are bright, with ongoing research focusing on optimizing its chemical properties for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from bench science to market-ready therapeutics.